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Compound of Interest

Compound Name: Disperse Yellow 49

Cat. No.: B1656943

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
carrier dyeing of synthetic fibers, particularly polyester, with C.I. Disperse Yellow 49 (CAS
54824-37-2). The information is intended to guide researchers in achieving consistent and
high-quality dyeings for various applications.

Introduction

Disperse Yellow 49 is a methine-class disperse dye known for its bright, greenish-yellow
shade and good overall fastness properties.[1] Carrier dyeing is a well-established method for
applying disperse dyes to hydrophobic synthetic fibers like polyester at atmospheric pressure
and temperatures around 100°C.[1][2] This method utilizes organic compounds, known as
carriers, which act as swelling agents for the fiber. This action increases the intermolecular
space within the polymer structure, facilitating the diffusion and penetration of the dye
molecules into the fiber matrix.[3] The result is the ability to achieve deeper shades and
satisfactory fastness without resorting to high-temperature and high-pressure dyeing
equipment.

Physicochemical Properties of C.I. Disperse Yellow
49
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A summary of the key physicochemical properties of Disperse Yellow 49 is presented in Table
1.

Property Value

C.l. Name Disperse Yellow 49

CAS Number 54824-37-2[1]

Molecular Formula C21H22N402[1]
Molecular Weight 362.43 g/mol [1]
Chemical Class Methine[1]

Appearance Light brown powder[1][4]

Soluble in acetone and ethanol; slightly soluble

Solubilit
Y in DMSO and methanol.[1][4]

Principle of Carrier Dyeing

The mechanism of carrier dyeing involves the carrier plasticizing the synthetic fiber. By lowering
the glass transition temperature (Tg) of the polymer, the carrier enhances the segmental
mobility of the polymer chains.[3][5] This increased mobility creates transient voids, allowing
the disperse dye molecules, which are sparingly soluble in water, to diffuse from the dyebath
into the amorphous regions of the fiber. The overall process can be visualized as a series of
steps from dye dispersion in the bath to its final fixation within the fiber.

Aqueous Dyebath

Disperse Dye Aggregates __ﬁi_si)_e;s_iz)l_‘l___> Dye Transport Synthetic Fiber (Polyester)
) Dye Diffusion & Fixation ) .
Fiber Surface Amorphous Fiber Matrix
Adsorption & Swellihg
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Caption: Mechanism of Carrier Dyeing.

Experimental Protocols

The following protocols provide a general framework for the carrier dyeing of polyester with
Disperse Yellow 49. Researchers should note that optimization of parameters such as carrier
type and concentration, dyeing time, and temperature may be necessary to achieve desired
results for specific applications.

Materials and Reagents

e Substrate: 100% Polyester fabric

e Dye: C.I. Disperse Yellow 49

o Carrier: e.g., o-phenylphenol, butyl benzoate, or a commercial proprietary carrier
» Dispersing Agent: A non-ionic or anionic surfactant

o Wetting Agent: (Optional)

o Acetic Acid: To adjust pH

e Sodium Hydroxide: For reduction clearing

» Sodium Hydrosulfite: For reduction clearing

» Non-ionic Detergent: For after-treatment

Dyeing Procedure

e Preparation of the Dyebath:
o Set the liquor-to-goods ratio (L:R), for example, at 1:20.

o Fill the dyeing vessel with the required amount of distilled water.
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[e]

Add a dispersing agent (e.g., 1 g/L) and a wetting agent (e.g., 1 g/L).

o

Disperse the required amount of C.l. Disperse Yellow 49 in a small amount of water to
form a paste, then add it to the dyebath.

o

Add the carrier (e.g., 3 g/L).

[¢]

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[1]
Dyeing Cycle:

o Introduce the pre-wetted polyester fabric into the dyebath at an initial temperature of
approximately 60°C.

[¢]

Run the fabric in the blank bath for 15 minutes to ensure uniform absorption of the carrier.

[e]

Raise the temperature to the boil (approximately 100°C) at a rate of 1-2°C per minute.

[e]

Continue dyeing at the boil for 60-90 minutes.

o

After dyeing, cool the dyebath to 70°C.

After-treatment (Reduction Clearing):

[¢]

Drain the dyebath.

o Prepare a fresh bath with sodium hydroxide (e.g., 2 g/L) and sodium hydrosulfite (e.g., 2
g/L).

o Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed
surface dye.

o Rinse the fabric thoroughly, first with hot water and then with cold water.

o Neutralize with a dilute solution of acetic acid, if necessary, followed by a final cold rinse.

o Dry the dyed fabric.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1656943?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-49.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Dyebath Preparation
(Dye, Carrier, Auxiliaries, pH 4.5-5.5)

Introduce Fabric
(60°C, 15 min)

Temperature Ramp
(to 100°C @ 1-2°C/min)

:

Dyeing
(100°C, 60-90 min)
Cooling
(to 70°C)

Reduction Clearing
(NaOH, Na2S204, 70-80°C, 15-20 min)
( Rinsing & Neutralization )
( Drying )

Click to download full resolution via product page

N

)

Caption: Experimental Workflow for Carrier Dyeing.

Quantitative Data

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1656943?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

The following tables summarize typical quantitative data related to the carrier dyeing of

polyester with disperse dyes.

Recommended Dyeing Parameters

Parameter Recommended Value
Dye Concentration (% o.w.f.)* 05-2.0

Carrier Concentration (g/L) 2-5

Dispersing Agent (g/L) 1-2

pH 45 -5.5[1]

Dyeing Temperature 100°C[1][2]

Dyeing Time (at temp.)

60 - 90 minutes

*0.w.f. = on the weight of fabric

Effect of Carrier Concentration on Color Yield
(lllustrative Example)

The concentration of the carrier significantly influences the color yield, expressed as K/S

values. The data in Table 3 is illustrative and based on a typical disperse dye on polyester;

similar trends would be expected for Disperse Yellow 49.

Carrier Conc. (% o.w.f.) KIS Value at 90°C KIS Value at 100°C
0 3.20 6.35

1 4.85 8.90

2 6.75 11.20

3 8.90 12.21

4 8.50 12.50

5 8.10 12.15
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Note: Data is illustrative for a generic disperse dye and optimization for Disperse Yellow 49 is
recommended.

Fastness Properties of Disperse Yellow 49 on Polyester

The fastness properties of polyester dyed with Disperse Yellow 49 using the carrier method
are generally good, with excellent fastness to sunlight.[2]

Fastness Test AATCC Standard ISO Standard
Ironing 3 5

Light Fastness 7 7

Perspiration (Fading) 5 5

Perspiration (Staining) 5 4-5

Washing (Fading) 5 5

Washing (Staining) 5 5

Source: World Dye Variety[1]

Safety and Environmental Considerations

Carriers are often based on aromatic compounds such as phenols and benzoates, which can
be toxic and have a strong odor.[6] It is crucial to handle these chemicals in a well-ventilated
area and with appropriate personal protective equipment. Environmental regulations may
restrict the use of certain carriers, and researchers should consult relevant guidelines. The
development and use of eco-friendly carriers are of growing importance in the textile industry.

Conclusion

The carrier dyeing method is a viable and effective technique for applying Disperse Yellow 49
to synthetic fibers like polyester at atmospheric pressure. By carefully controlling the dyeing
parameters and after-treatment processes, it is possible to achieve vibrant yellow shades with
good to excellent fastness properties. The protocols and data presented in these notes serve
as a valuable starting point for researchers and scientists working with this dye-fiber system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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